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Abstract

Trimethyl phosphite, a versatile organophosphorus reagent, serves as a crucial building block
in the synthesis of a variety of agrochemicals, most notably organophosphate insecticides. Its
unique reactivity allows for the efficient formation of phosphorus-containing scaffolds that are
essential for the biological activity of these pesticides. This document provides detailed
application notes and experimental protocols for the use of trimethyl phosphite in the
synthesis of organophosphate pesticides, with a primary focus on the production of Dichlorvos.
Furthermore, it elucidates the mechanism of action of these compounds through the inhibition
of acetylcholinesterase.

Introduction

Organophosphate pesticides are a major class of insecticides that play a significant role in
global agriculture and public health. A key precursor in the synthesis of many of these
compounds is trimethyl phosphite [P(OCHs)s]. This colorless liquid with a pungent odor is an
excellent nucleophile and is utilized in various chemical transformations, including the well-
known Perkow and Michaelis-Arbuzov reactions, to create the desired phosphonate and
phosphate esters that constitute the active pesticide molecules.[1][2]

This document outlines the synthetic applications of trimethyl phosphite in pesticide
manufacturing, provides detailed experimental protocols, and presents the biological
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mechanism of the resulting products.

Physicochemical Properties of Trimethyl Phosphite

A thorough understanding of the physical and chemical properties of trimethyl phosphite is
essential for its safe handling and effective use in synthesis.

Property Value Reference
Molecular Formula C3HoOsP [3]
Molecular Weight 124.08 g/mol [3]
Appearance Colorless liquid [3]
Odor Pungent, pyridine-like [3]
Boiling Point 111-112 °C [4]
Melting Point -78 °C [4]
Density 1.052 g/mL at 25 °C [4]
Flash Point 28 °C (82 °F) [3]

- Reacts with water. Soluble in
Solubility . [31[4]
most organic solvents.

Synthetic Applications in Pesticide Manufacturing

Trimethyl phosphite is a key reactant in the synthesis of several organophosphate
insecticides. The most prominent example is the synthesis of Dichlorvos (DDVP), a widely used
broad-spectrum insecticide. While trimethyl phosphite is a precursor to intermediates used in
the synthesis of other pesticides like acephate and methamidophos, its direct role is most
clearly demonstrated in the Perkow reaction to produce vinyl phosphates such as Dichlorvos.

[5161[7]

Synthesis of Dichlorvos via the Perkow Reaction

Dichlorvos (2,2-dichlorovinyl dimethyl phosphate) is synthesized through the Perkow reaction,
which involves the reaction of trimethyl phosphite with chloral (trichloroacetaldehyde).[5] The
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reaction proceeds via a nucleophilic attack of the phosphorus atom on the carbonyl carbon of
chloral, followed by rearrangement and elimination of a chloride ion to form the enol phosphate
product.[2]

Reaction Scheme:

P(OCHs)s + CCIsCHO (CH30)2P(0)OCH=CClz . CHsClI
Trimethyl Phosphite Chloral - Dichlorvos Methyl Chloride

Click to download full resolution via product page

Caption: Synthesis of Dichlorvos from Trimethyl Phosphite and Chloral.

Experimental Protocol: Synthesis of Dichlorvos

This protocol is based on established methods for the Perkow reaction between trimethyl
phosphite and chloral.[8]

Materials:

Trimethyl phosphite (P(OCHs3)3)

Chloral (CCIsCHO)

Anhydrous toluene (or another suitable inert solvent)

Reaction flask equipped with a dropping funnel, condenser, and magnetic stirrer

Heating mantle

Distillation apparatus
Procedure:

e Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a
dropping funnel, and a condenser, place anhydrous chloral.
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» Addition of Trimethyl Phosphite: Dissolve the chloral in a minimal amount of anhydrous
toluene. Begin to add trimethyl phosphite dropwise to the stirred solution of chloral. The
molar ratio of trimethyl phosphite to chloral should be approximately 1:1 to 1:1.5.[8]

o Reaction Conditions: The reaction is exothermic. Maintain the reaction temperature between
30-80 °C.[8][9] The addition of trimethyl phosphite should be controlled to keep the
temperature within this range. After the addition is complete, continue to stir the reaction
mixture at this temperature for 1-5 hours to ensure the reaction goes to completion.[8]

o Work-up and Purification: After the reaction is complete, cool the mixture to room
temperature. The crude product can be purified by vacuum distillation to remove the solvent
and any unreacted starting materials. Dichlorvos is a high-boiling liquid. The by-product,
methyl chloride, is a gas at room temperature and will be vented through the condenser
(ensure proper ventilation and trapping).

Quantitative Data:

Parameter Value Reference
Typical Yield >90% [9]
Purity (after distillation) >98% [8]

Spectroscopic Data for Dichlorvos
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Spectroscopy Key Data Reference

Signals corresponding to the
1H NMR methoxy protons and the vinyl [10]

proton.

A characteristic signal for the
3P NMR [3]
phosphate phosphorus atom.

Peaks indicating P=0O, P-O-C,
IR Spectroscopy 4 C=C bond [11]
and C=C bonds.

Molecular ion peak and
Mass Spectrometry characteristic fragmentation [12]

pattern.

Biological Mechanism of Action:
Acetylcholinesterase Inhibition

Organophosphate pesticides, including Dichlorvos, exert their insecticidal effects by inhibiting
the enzyme acetylcholinesterase (AChE).[13][14] AChE is a critical enzyme in the nervous
system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter
acetylcholine (ACh).[15]

Signaling Pathway:
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Caption: Mechanism of Acetylcholinesterase Inhibition by Dichlorvos.
Explanation of the Pathway:

e Normal Function: In a healthy nervous system, acetylcholine is released into the synaptic
cleft to transmit a nerve impulse by binding to postsynaptic receptors. Acetylcholinesterase
then rapidly breaks down acetylcholine into choline and acetate, terminating the signal.[16]

« Inhibition: Organophosphates like Dichlorvos act as irreversible inhibitors of AChE. The
phosphorus atom of the organophosphate attacks the serine residue in the active site of
AChE, forming a stable, covalent phosphate-enzyme complex.[13][15]
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o Consequence: This phosphorylation effectively inactivates the enzyme, preventing it from
hydrolyzing acetylcholine. The resulting accumulation of acetylcholine in the synaptic cleft
leads to continuous stimulation of the postsynaptic receptors, causing a cholinergic crisis
characterized by uncontrolled nerve firing, paralysis, and ultimately, death of the insect.[16]
[17]

Conclusion

Trimethyl phosphite is an indispensable reagent in the manufacturing of organophosphate
pesticides. Its application in the synthesis of Dichlorvos via the Perkow reaction is a classic
example of its utility. The detailed protocols and mechanistic insights provided in this document
are intended to aid researchers and professionals in the development and understanding of
these important agrochemicals. The high reactivity and versatility of trimethyl phosphite will
likely continue to make it a valuable tool in the synthesis of novel and effective crop protection
agents.

Safety Precautions

Trimethyl phosphite is a flammable liquid and is harmful if swallowed or inhaled. It can cause
serious eye and skin irritation.[4] Appropriate personal protective equipment (PPE), including
gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be
carried out in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for complete
safety and handling information. Dichlorvos is a toxic substance and should be handled with
extreme care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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